Cas no 2228275-60-1 (1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole)

• Product Name: 1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole
• CAS No: 2228275-60-1
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 5946043
• PubChem ID: 165676610
• Update Time: 2025-05-24

1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole
• 2228275-60-1
• EN300-1733273

• Inchi： 1S/C6H8N4/c1-2-3-4-5-10-6-7-8-9-10/h1,6H,3-5H2
• InChI Key： YOKZCHQABOYUSU-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)CCCC#C

Computed Properties

• Exact Mass: 136.074896272g/mol
• Monoisotopic Mass: 136.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.6Ų

Additional information on 1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole

Recent Advances in the Study of 1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole (CAS: 2228275-60-1)

The compound 1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole (CAS: 2228275-60-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of 1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole as a building block in click chemistry, particularly in the synthesis of novel heterocyclic compounds. Its alkyne functionality allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it a valuable tool for the development of targeted drug delivery systems and bioconjugation strategies. Researchers have successfully utilized this compound to create a series of tetrazole-based derivatives with enhanced pharmacokinetic properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), suggesting its possible application in the development of new anti-inflammatory agents. Further structure-activity relationship (SAR) studies are currently underway to optimize its potency and selectivity.

The compound's mechanism of action appears to involve interaction with key amino acid residues in the active sites of target proteins, as revealed by molecular docking simulations. These computational studies, combined with X-ray crystallography data, have provided valuable insights into the structural requirements for effective binding and inhibition. Researchers are now exploring modifications to the tetrazole core and the alkyne side chain to improve binding affinity and metabolic stability.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes for the production of 1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole. Novel catalytic systems and green chemistry approaches have been employed to reduce reaction times and improve yields while minimizing environmental impact. These improvements in synthetic methodology are crucial for facilitating further biological evaluation and potential commercialization of this compound and its derivatives.

Looking forward, the unique combination of chemical reactivity and biological activity displayed by 1-(pent-4-yn-1-yl)-1H-1,2,3,4-tetrazole positions it as a promising scaffold for the development of new therapeutic agents. Current research efforts are expanding to explore its potential in areas such as antimicrobial therapy, cancer treatment, and neurological disorders. However, further in vivo studies and preclinical evaluations are necessary to fully assess its therapeutic potential and safety profile.